Cas no 521277-44-1 (Thymidine, 3-dodecyl-)

• Product Name: Thymidine, 3-dodecyl-
• CAS No: 521277-44-1
• MF: C₂₂H₃₈N₂O₅
• MW: 410.547526836395
• CID: 1576000
• PubChem ID: 71365798
• Update Time: 2025-04-21

Thymidine, 3-dodecyl- Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3-dodecyl-
• 3-dodecyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 521277-44-1
• DTXSID40789185
• 3-Dodecylthymidine

• Inchi： 1S/C22H38N2O5/c1-3-4-5-6-7-8-9-10-11-12-13-23-21(27)17(2)15-24(22(23)28)20-14-18(26)19(16-25)29-20/h15,18-20,25-26H,3-14,16H2,1-2H3/t18-,19+,20+/m0/s1
• InChI Key： PLFKVVZRNMZCPS-XUVXKRRUSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C)C(N(CCCCCCCCCCCC)C1=O)=O)O

Computed Properties

• Exact Mass: 410.27824
• Monoisotopic Mass: 410.27807232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 90.31